Cas no 2138043-10-2 (2-(5-amino-2,3-difluorophenyl)benzaldehyde)

• Product Name: 2-(5-amino-2,3-difluorophenyl)benzaldehyde
• CAS No: 2138043-10-2
• MF: C₁₃H₉F₂NO
• MW: 233.213470220566
• CID: 6432307
• PubChem ID: 165953503
• Update Time: 2025-05-26

2-(5-amino-2,3-difluorophenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-2,3-difluorophenyl)benzaldehyde
• EN300-1142164
• 2138043-10-2

• Inchi： 1S/C13H9F2NO/c14-12-6-9(16)5-11(13(12)15)10-4-2-1-3-8(10)7-17/h1-7H,16H2
• InChI Key： PWGPQBJWYDFCBY-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C=C1C1C=CC=CC=1C=O)N)F

Computed Properties

• Exact Mass: 233.06522023g/mol
• Monoisotopic Mass: 233.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-(5-amino-2,3-difluorophenyl)benzaldehyde

2-(5-Amino-2,3-Difluorophenyl)Benzaldehyde: A Comprehensive Overview

2-(5-Amino-2,3-Difluorophenyl)Benzaldehyde, also known by its CAS number No. 2138043-10-2, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an aromatic benzaldehyde moiety with a substituted phenyl ring containing amino and difluoro groups. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 2-(5-Amino-2,3-Difluorophenyl)Benzaldehyde typically involves multi-step organic reactions, often utilizing Friedel-Crafts alkylation or acylation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The amino group in the molecule serves as a site for further functionalization, allowing chemists to attach various bioactive moieties. For instance, studies have shown that derivatives of 2-(5-Amino-2,3-Difluorophenyl)Benzaldehyde exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a lead candidate for developing novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In addition to its pharmacological applications, No. 2138043-10-2 has demonstrated utility in materials science. Its aromatic structure and electron-withdrawing fluorine atoms make it an ideal candidate for constructing advanced materials such as organic semiconductors and optoelectronic devices. Recent research has highlighted its ability to form self-assembled monolayers with superior electronic properties, paving the way for its integration into next-generation electronic devices.

The chemical stability of 2-(5-Amino-2,3-Difluorophenyl)Benzaldehyde is another factor contributing to its widespread use. Studies have shown that the molecule exhibits remarkable resistance to oxidative degradation under ambient conditions, making it suitable for long-term storage and transportation. Furthermore, its solubility in common organic solvents facilitates its incorporation into various chemical processes.

From an environmental perspective, the ecological impact of No. 2138043-10-2 has been thoroughly investigated. Research indicates that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This attribute aligns with growing global efforts to develop eco-friendly chemical compounds.

In conclusion, 2-(5-Amino-2,3-Difluorophenyl)Benzaldehyde (CAS No. 2138043-10-2) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific innovations.